Cas no 34992-02-4 (Hexane,diisocyanatotrimethyl-)
Hexane,diisocyanatotrimethyl- structure
Product Name:Hexane,diisocyanatotrimethyl-
CAS No:34992-02-4
MF:C22H36N4O4
MW:420.545645713806
CID:295259
Update Time:2024-01-27
Hexane,diisocyanatotrimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Hexane,diisocyanatotrimethyl-
- Trimethyl-1,6-diisocyanatohexane,mixture of 2,2,4- and 2,4,4-isomers
- TRIMETHYL-1 6-DIISOCYANATOHEXANE 99
- trimethyl-1,6-diisocyanatohexane, mixture of
- TRIMETHYL-1,6-DIISOCYANATOHEXANE, 99%, M IXTURE OF 2,2,4-AND 2,4,4-ISOMERS
-
- Inchi: 1S/2C11H18N2O2/c1-10(7-13-9-15)6-11(2,3)4-5-12-8-14;1-10(4-5-12-8-14)6-11(2,3)7-13-9-15/h2*10H,4-7H2,1-3H3
- InChI Key: XLRHAAFCQUDHHF-UHFFFAOYSA-N
- SMILES: C(C(C)CN=C=O)C(C)(C)CCN=C=O.C(C(C)CCN=C=O)C(C)(C)CN=C=O
Computed Properties
- Exact Mass: 210.13694
- Monoisotopic Mass: 420.274
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 30
- Rotatable Bond Count: 14
- Complexity: 549
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 118A^2
Experimental Properties
- Density: 1.012 g/mL at 25 °C(lit.)
- Boiling Point: 149 °C(lit.)
- Flash Point: >230 °F
- Refractive Index: n20/D 1.462(lit.)
- PSA: 58.86
Hexane,diisocyanatotrimethyl- Security Information
- Hazardous Material transportation number:UN 2328 6.1/PG 3
- WGK Germany:3
- Hazard Category Code: 22-26-42/43
- Safety Instruction: 23-26-36/37/39-45
-
Hazardous Material Identification:
- HazardClass:6.1(b)
- PackingGroup:III
Hexane,diisocyanatotrimethyl- Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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